Cas no 161696-76-0 (N-Demethyl Olanzapine)

• Product Name: N-Demethyl Olanzapine
• CAS No: 161696-76-0
• MF: C₁₆H₁₈N₄S
• MW: 298.405921459198
• MDL: MFCD09840321
• CID: 65605
• PubChem ID: 135446209
• Update Time: 2025-05-25

N-Demethyl Olanzapine Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-4-(1-piperazinyl)-10H-thienol[2,3-b][1,5]benzodiazepine
• 10H-Thieno[2,3-b][1,5]benzodiazepine, 2-methyl-4-(1-piperazinyl)-
• Desmethylolanzapine dihydrochloride solution
• N-Demethyl Olanzapine
• 2-methyl-4-piperazin-1-yl-5H-thieno[3,2-c][1,5]benzodiazepine
• Desmethylolanzapine dihydrochloride
• 4'-Desmethylolanzapine
• Desmethylolanzapine
• LY 170055
• Olanzapine Impurity 6
• Olanzapine N-DesMethyl Metabolite
• DesMethyl Olanzapine IMpurity (N-DesMethyl Olanzapine)
• 2-Methyl-4-piperazin-1-yl-10H-thieno[2,3-b][1,5]benzodiazepine
• CHEBI:168745
• BDBM50240701
• CS-W009963
• CHEMBL1125
• J633.722H
• N-Desmethylolanzapine
• 4-DESMETHYLOLANZAPINE
• MS-20583
• 161696-76-0
• SCHEMBL87103
• DTXSID30433226
• NS00005203
• FT-0665713
• 4'-N-desmethylolanzapine
• 10H-Thieno(2,3-b)(1,5)benzodiazepine, 2-methyl-4-(1-piperazinyl)-
• MFCD09840321
• 2-Methyl-10-piperazin-1-yl-4H-3-thia-4,9-diaza-benzo[f]azulene
• F19399
• N-Desmethylolanzapine, 1mg/ml in Acetonitrile
• Q27275031
• 4'-N-desmethyl olanzapine
• J-009851
• N-Desmethylolanzapine; Desmethylolanzapine; 2-Methyl-4-(1-piperazinyl)-10H-thieno[2,3-b][1,5]benzodiazepine; 4'-Desmethylolanzapine; LY 170055; N-Demethylolanzapine
• olanzapine, N-desmethyl
• FHPIXVHJEIZKJW-UHFFFAOYSA-N
• LY-170055
• N-desmethyl-olanzapine
• 2-methyl-4-(1-piperazinyl)-10H-thieno[2,3-b][1,5]benzo diazepine
• N-Demethylolanzapine
• HY-W009247
• AKOS015914078
• 2-methyl-4-(1-piperazinyl)-10H-Thieno[2,3-b][1,5]benzodiazepine
• 2-Methyl-4-(piperazin-1-yl)-10H-benzo[b]thieno[2,3-e][1,4]diazepine
• UNII-C1053I7P65
• CYCLMWMLGIRJQE-UHFFFAOYSA-N
• C1053I7P65
• BBL103252
• LY170055
• 2-methyl-4-(piperazin-1-yl)-10H-thieno[2,3-b][1,5]benzodiazepine
• DA-69809
• STL557062
• N-Desmethyl Olanzapine
• 1ST2880

• MDL： MFCD09840321
• Inchi： 1S/C16H18N4S/c1-11-10-12-15(20-8-6-17-7-9-20)18-13-4-2-3-5-14(13)19-16(12)21-11/h2-5,10,17,19H,6-9H2,1H3
• InChI Key： FHPIXVHJEIZKJW-UHFFFAOYSA-N
• SMILES： S1C(C)=CC2=C1NC1C=CC=CC=1N=C2N1CCNCC1

Computed Properties

• Exact Mass: 298.12500
• Monoisotopic Mass: 298.12521776g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 67.9Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Melting Point: 144.5°C
• Boiling Point: 489.2±55.0 °C at 760 mmHg
• Flash Point: Fahrenheit: 55.4 ° f
  Celsius: 13 ° c
  
• Refractive Index: 1.742
• PSA: 67.90000
• LogP: 2.93730
• Vapor Pressure: 0.0±1.2 mmHg at 25°C
• Color/Form: 1.0 mg/mL in acetonitrile: water (1:1) (as free base)

N-Demethyl Olanzapine Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H225-H302-H319
• Warning Statement： P210-P305+P351+P338
• Hazardous Material transportation number：UN 1648 3 / PGII
• WGK Germany：2
• Hazard Category Code： 11-20/21/22-36
• Safety Instruction： 16-26-36/37
• Hazardous Material Identification：
• Storage Condition：−20°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodiazepines Benzodiazepines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzodiazepines

Additional information on N-Demethyl Olanzapine

Research Briefing on N-Demethyl Olanzapine (161696-76-0): Recent Advances and Implications

N-Demethyl Olanzapine (CAS: 161696-76-0) is a significant metabolite of the antipsychotic drug Olanzapine, which is widely used in the treatment of schizophrenia and bipolar disorder. Recent studies have focused on understanding its pharmacological properties, metabolic pathways, and potential therapeutic applications. This research briefing aims to synthesize the latest findings related to N-Demethyl Olanzapine, providing insights into its role in drug metabolism and its implications for clinical practice.

One of the key areas of investigation has been the metabolic stability and clearance rates of N-Demethyl Olanzapine. A 2023 study published in the Journal of Pharmaceutical Sciences utilized advanced LC-MS/MS techniques to quantify the metabolite in human plasma samples. The results indicated that N-Demethyl Olanzapine exhibits a longer half-life compared to its parent compound, suggesting a potential for sustained therapeutic effects. This finding has sparked interest in further exploring its pharmacokinetic profile.

Another recent study, conducted by researchers at the University of Cambridge, investigated the role of N-Demethyl Olanzapine in the central nervous system. Using in vitro models, the team demonstrated that the metabolite retains significant affinity for dopamine D2 and serotonin 5-HT2A receptors, albeit with reduced potency compared to Olanzapine. These findings were published in Neuropharmacology and highlight the need for further research into the metabolite's contribution to the overall efficacy of Olanzapine therapy.

In addition to its pharmacological properties, the synthesis and analytical characterization of N-Demethyl Olanzapine have also been a focus of recent research. A 2024 paper in Analytical Chemistry described a novel HPLC method for the precise quantification of the metabolite in complex biological matrices. This method offers improved sensitivity and specificity, facilitating more accurate pharmacokinetic studies and therapeutic drug monitoring.

Emerging evidence also suggests that N-Demethyl Olanzapine may have unique therapeutic benefits. A preclinical study published in Psychopharmacology reported that the metabolite exhibits neuroprotective effects in animal models of neurodegenerative diseases. While these findings are preliminary, they open new avenues for research into the potential applications of N-Demethyl Olanzapine beyond its role as a metabolite.

In conclusion, recent research on N-Demethyl Olanzapine (161696-76-0) has provided valuable insights into its pharmacokinetics, pharmacodynamics, and potential therapeutic applications. The metabolite's extended half-life and retained receptor affinity suggest it may play a more significant role in the efficacy of Olanzapine therapy than previously thought. Further studies are needed to fully elucidate its clinical implications and explore its potential as a standalone therapeutic agent.